Cas no 1220033-62-4 (4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride)

• Product Name: 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride
• CAS No: 1220033-62-4
• MF: C₁₀H₁₈ClN₃O₂
• MW: 247.721821308136
• CID: 4688286
• Update Time: 2025-06-11

4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(piperidine-3-carbonyl)piperazin-2-one hydrochloride
• 4-(3-Piperidinylcarbonyl)-2-piperazinone hydrochloride
• 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride

• Inchi： 1S/C10H17N3O2.ClH/c14-9-7-13(5-4-12-9)10(15)8-2-1-3-11-6-8;/h8,11H,1-7H2,(H,12,14);1H
• SMILES： Cl.O=C(C1CNCCC1)N1CC(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 267
• Topological Polar Surface Area: 61.4

Additional information on 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride

Professional Introduction to 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride (CAS No: 1220033-62-4)

4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride, a compound with the CAS number 1220033-62-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its piperidinylcarbonyl and piperazinonehydrochloride functional groups, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The unique structural and chemical properties of this molecule make it a promising candidate for further research and development in various medical and biotechnological domains.

The piperidinylcarbonyl moiety is particularly noteworthy as it introduces a rigid, cyclic structure that can enhance the binding affinity and selectivity of the compound towards biological targets. This feature is especially valuable in the design of drugs that require precise interaction with specific enzymes or receptors. In contrast, the piperazinonehydrochloride component contributes to the compound's solubility and stability, making it more suitable for formulation into pharmaceutical products. These attributes collectively position 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride as a versatile building block for medicinal chemists.

Recent studies have highlighted the compound's potential in addressing various neurological and cardiovascular disorders. The structural framework of 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride is reminiscent of several known bioactive molecules that have demonstrated efficacy in clinical trials. For instance, its similarity to certain neurokinin-1 receptor antagonists suggests that it may exhibit similar pharmacological effects, particularly in the treatment of conditions such as chemotherapy-induced nausea and vomiting. Additionally, preliminary computational studies indicate that this compound may interact with ATP-binding cassette transporters, which are critical in drug resistance mechanisms.

The synthesis of 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the piperidinylcarbonyl group through nucleophilic substitution reactions, followed by the introduction of the piperazinone moiety via condensation reactions. The final step involves hydrochlorination to stabilize the compound as its hydrochloride salt. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive pharmacological evaluations.

In vitro studies have begun to elucidate the mechanistic aspects of 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride's activity. These investigations have revealed that the compound exhibits moderate affinity for several targets, including serotonin receptors and dopamine transporters. Notably, its interaction with serotonin 5-HT1A receptors suggests potential therapeutic benefits in conditions such as anxiety and depression. Furthermore, its binding profile with dopamine transporters indicates possible applications in neurodegenerative diseases like Parkinson's disease. These findings underscore the compound's broad pharmacological relevance.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy profile. Preclinical studies on 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride have focused on evaluating its toxicity, pharmacokinetics, and potential side effects. Initial toxicology studies have shown that the compound is well-tolerated at moderate doses, with no significant organ toxicity observed. Pharmacokinetic assessments indicate a reasonable bioavailability and clearance rate, suggesting that it could be administered orally with consistent therapeutic effects.

The integration of computational chemistry techniques has further enhanced our understanding of 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride's behavior. Molecular docking simulations have been employed to predict its binding interactions with various biological targets, providing insights into its mechanism of action. These simulations have also helped identify potential modifications that could improve its potency and selectivity. Such computational approaches are becoming increasingly indispensable in drug discovery pipelines, offering a cost-effective means to screen large libraries of compounds.

The future prospects for 4-(3-Piperidinylcarbonyl)-2-piperazinonehydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Investigators are exploring its potential use in treating inflammatory diseases by modulating immune responses through interactions with cytokine receptors. Additionally, there is interest in leveraging its structural features for developing antiviral agents by targeting viral proteases or polymerases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

In conclusion, 4-(3-P Piperidinylcarbonyl)-2-piprazolin hydrochlid (CAS No: 1220033-62-4) stands out as a significant compound in pharmaceutical research due to its unique structural features and promising pharmacological properties. Its combination of a rigid piperidinylcarbonyl group and a soluble piperazinonehydrochloride moiety makes it an attractive candidate for further development into novel therapeutic agents. With continued advancements in synthetic chemistry and computational modeling, this compound holds great potential for addressing a wide range of medical conditions.